1-{6-[4-(4-Fluorophenyl)piperazino]-2-methyl-3-pyridinyl}-1-ethanone

• IUPAC Name: 1-[6-[4-(4-fluorophenyl)piperazin-1-yl]-2-methylpyridin-3-yl]ethanone
• InChI: InChI=1S/C18H20FN3O/c1-13-17(14(2)23)7-8-18(20-13)22-11-9-21(10-12-22)16-5-3-15(19)4-6-16/h3-8H,9-12H2,1-2H3
• InChI Key: JVMPDMFKQPAMIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCN(CC2)C3=CC=C(C=C3)F)C(=O)C
• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol
• CAS No.: 478260-06-9

Description

1-{6-[4-(4-Fluorophenyl)piperazino]-2-methyl-3-pyridinyl}-1-ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound is also known as FPE or 4'-fluoro-3-(4-piperazin-1-ylphenyl)acetophenone.

Scientific Research Applications

Synthesis and Structural Characterization

Research efforts have demonstrated the synthesis and characterization of related piperazine-1-yl-1H-indazole derivatives, showcasing their significance in medicinal chemistry. For instance, novel compounds featuring the piperazine moiety have been synthesized, characterized by spectral analysis, and subjected to docking studies to ascertain their potential biological activities (Balaraju, Kalyani, & Laxminarayana, 2019). Additionally, the synthesis of compounds with analgesic and anti-inflammatory properties, incorporating the piperazine and pyridazinone moieties, has been reported, highlighting their promising pharmacological profiles (Gökçe et al., 2005).

Docking Studies and Biological Applications

The incorporation of fluorophenyl piperazine derivatives into various molecular frameworks has been explored, with studies focusing on their docking analysis to evaluate potential interactions with biological targets. This approach aids in understanding the compound's mechanism of action and its relevance in drug discovery processes. For instance, compounds synthesized for targeting dopamine receptors and serotonin receptors have been evaluated for their antipsychotic potential through in vitro assays and neurochemical studies, underscoring the compound's versatility in medicinal chemistry applications (Raviña et al., 2000).

Analytical and Structural Insights

Further research has delved into the analytical characterization and structural analysis of compounds bearing the fluorophenyl piperazine structure, providing valuable insights into their physicochemical properties. Crystallographic studies have elucidated the molecular conformations and intermolecular interactions of these compounds, facilitating a deeper understanding of their structural dynamics and potential for further modification (Kavitha et al., 2014).